N-(2,4-dimethoxyphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16N4O4S/c1-23-12-5-6-13(14(8-12)24-2)19-15(22)10-26-17-21-20-16(25-17)11-4-3-7-18-9-11/h3-9H,10H2,1-2H3,(H,19,22)
• InChI Key: COCCAUBSKJPGEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(O2)C3=CN=CC=C3)OC
• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H16N4O4S and its molecular weight is 372.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A significant body of research has focused on the synthesis and characterization of various derivatives of 1,3,4-oxadiazole and acetamide, highlighting their potential in scientific research. For instance, a series of N-substituted derivatives incorporating multifunctional moieties were synthesized and evaluated for their antibacterial and anti-enzymatic potential, along with their hemolytic activity. This work underlines the structural diversity and applicability of these compounds in developing antibacterial agents and enzyme inhibitors (Nafeesa et al., 2017). Similarly, other studies have synthesized derivatives by converting aromatic organic acids into esters, hydrazides, and then 5-substituted-1,3,4-oxadiazole-2-thiols, evaluating their activity against various enzymes, showcasing their potential in enzyme inhibition research (Rehman et al., 2013).

Antibacterial and Anti-enzymatic Applications

The synthesized derivatives have shown promise in antibacterial and anti-enzymatic applications. For example, derivatives have been identified as potential antibacterial agents against both gram-negative and gram-positive bacteria, and moderate inhibitors of α-chymotrypsin enzyme. This suggests their potential utility in the development of new antibacterial therapies (Siddiqui et al., 2014). The incorporation of the 1,3,4-oxadiazole moiety, in particular, has been associated with notable antibacterial activity, emphasizing the role of structural features in medicinal chemistry.

Vibrational Spectroscopy and Quantum Computational Approaches

Vibrational spectroscopy, complemented by quantum computational approaches, has been utilized to characterize the antiviral active molecules related to 1,3,4-oxadiazole derivatives. These studies have provided insights into the stereo-electronic interactions, stability, and pharmacokinetic properties of these compounds, offering a foundation for further drug development and material science applications (Jenepha Mary et al., 2022).